aflatoxin B1-8,9-dichloride
aflatoxin B1-8,9-dichloride
Brand Name:
Vulcanchem
CAS No.:
119718-03-5
VCID:
VC0043882
InChI:
InChI=1S/C17H10Cl2O6/c1-22-7-4-8-11(12-13(18)15(19)25-17(12)23-8)14-10(7)5-2-3-6(20)9(5)16(21)24-14/h4,12,17H,2-3H2,1H3/t12-,17+/m1/s1
SMILES:
COC1=C2C3=C(C(=O)CC3)C(=O)OC2=C4C5C(OC4=C1)OC(=C5Cl)Cl
Molecular Formula:
C17H10Cl2O6
Molecular Weight:
381.2 g/mol
aflatoxin B1-8,9-dichloride
CAS No.: 119718-03-5
Main Products
VCID: VC0043882
Molecular Formula: C17H10Cl2O6
Molecular Weight: 381.2 g/mol
| CAS No. | 119718-03-5 |
|---|---|
| Product Name | aflatoxin B1-8,9-dichloride |
| Molecular Formula | C17H10Cl2O6 |
| Molecular Weight | 381.2 g/mol |
| IUPAC Name | (3S,7S)-4,5-dichloro-11-methoxy-6,8,19-trioxapentacyclo[10.7.0.02,9.03,7.013,17]nonadeca-1,4,9,11,13(17)-pentaene-16,18-dione |
| Standard InChI | InChI=1S/C17H10Cl2O6/c1-22-7-4-8-11(12-13(18)15(19)25-17(12)23-8)14-10(7)5-2-3-6(20)9(5)16(21)24-14/h4,12,17H,2-3H2,1H3/t12-,17+/m1/s1 |
| Standard InChIKey | TWAYMZIMOFMBAE-PXAZEXFGSA-N |
| Isomeric SMILES | COC1=C2C3=C(C(=O)CC3)C(=O)OC2=C4[C@H]5[C@@H](OC4=C1)OC(=C5Cl)Cl |
| SMILES | COC1=C2C3=C(C(=O)CC3)C(=O)OC2=C4C5C(OC4=C1)OC(=C5Cl)Cl |
| Canonical SMILES | COC1=C2C3=C(C(=O)CC3)C(=O)OC2=C4C5C(OC4=C1)OC(=C5Cl)Cl |
| Synonyms | AFB1-8,9-dichloride AFB1Cl2 aflatoxin B1-8,9-dichloride aflatoxin-B1-8,9-dichloride |
| PubChem Compound | 164118 |
| Last Modified | Nov 11 2021 |
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